5-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(3-methoxybenzyl)pyridin-2(1H)-one

• IUPAC Name: 5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(3-methoxyphenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C21H16FN3O3/c1-27-18-4-2-3-14(11-18)12-25-13-16(7-10-19(25)26)21-23-20(24-28-21)15-5-8-17(22)9-6-15/h2-11,13H,12H2,1H3
• InChI Key: JFUXFZHTAXTLTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3O3
• Molecular Weight: 377.4 g/mol
• CAS No.: 1251676-44-4

Description

5-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(3-methoxybenzyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C21H16FN3O3 and its molecular weight is 377.375. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

• A study by Desai et al. (2016) on similar fluorinated pyrazole and pyridyl 1,3,4-oxadiazole motifs highlighted their potential in antimicrobial activity and cytotoxicity against certain strains, including methicillin-resistant Staphylococcus aureus (MRSA) (Desai et al., 2016).
• El-Borai et al. (2012) synthesized pyrazolo[3,4-b]pyridine derivatives using microwave irradiation, revealing significant antibacterial and antitumor activities (El-Borai et al., 2012).

Herbicidal Activity

• Tajik and Dadras (2011) synthesized 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring and tested their herbicidal activity, noting effective results against graminaceous plants without crop injury (Tajik & Dadras, 2011).

Potential as Anticancer Agents

• Vinayak et al. (2017) synthesized novel amine derivatives of 5-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)-pyridine, exhibiting promising in vitro anticancer activity against various human cancer cell lines (Vinayak et al., 2017).

Antioxidant Activity

• Maheshwari et al. (2011) examined the antioxidant activity of 4-[5-(substitutedphenyl)-1,3,4-oxadiazol-2-yl]-pyridine derivatives, finding that compounds with aromatic groups at the 2nd position showed significant activity (Maheshwari et al., 2011).

Xanthine Oxidase Inhibitory Activity

• Qi et al. (2015) developed 2-(benzylthio)-5-[1-(4-fluorobenzyl)-3-phenyl-1H-pyrazol-5-yl]-1,3,4-oxadiazoles derivatives and evaluated their in vitro xanthine oxidase inhibitory activity (Qi et al., 2015).

Molecular Docking Studies for Antimicrobial and Antitubercular Activities

• Shingare et al. (2022) synthesized benzene sulfonamide pyrazole oxadiazole derivatives and conducted molecular docking studies against Mycobacterium tuberculosis, demonstrating their potential as antimicrobial and antitubercular agents (Shingare et al., 2022).